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Compound of Interest

Compound Name: HAC-Y6

Cat. No.: B15583104 Get Quote

A Note on Compound Identification: The compound "HAC-Y6" was not specifically identified in

available literature. This protocol has been developed for the well-characterized non-fullerene

acceptor Y6 (also known as BTP-4F), which is widely used in organic electronics research. It is

presumed that "HAC-Y6" refers to this compound. Researchers should verify the identity of

their specific compound.

Introduction
Proper preparation of stock solutions is a critical first step in ensuring the accuracy and

reproducibility of experimental results. This document provides a detailed protocol for the

preparation of stock solutions of the non-fullerene acceptor Y6. Y6 is an organic semiconductor

material with applications in organic photovoltaics.[1][2][3] Adherence to these guidelines for

solvent selection, concentration calculation, dissolution, and storage will help maintain the

integrity and performance of the compound.

Compound Data: Y6
The following table summarizes the essential quantitative data for Y6. This information is

crucial for accurate stock solution preparation.
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Parameter Value Source

Chemical Name

2,2'-((2Z,2'Z)-((12,13-bis(2-

butyloctyl)-3,9-diundecyl-

12,13-dihydro-[4][5]

[6]thiadiazolo[3,4-

e]thieno[2",3":4',5']thieno[2',3':

4,5]pyrrolo[3,2-

g]thieno[2',3':4,5]indole-2,10-

diyl)bis(methanylylidene))bis(5,

6-difluoro-3-oxo-2,3-dihydro-

1H-indene-2,1-

diylidene))dimalononitrile

[1]

Synonyms BTP-4F [1][2]

CAS Number 2304444-49-1 [2]

Molecular Formula C₈₂H₈₆F₄N₈O₂S₅ [1]

Molecular Weight 1451.93 g/mol [2]

Appearance Solid

Purity ≥99%

Solubility

Soluble in chloroform,

chlorobenzene, and ortho-

xylene.

[7]

Recommended Storage

(Powder)
-20°C for up to 3 years. [8]

Recommended Storage (Stock

Solution)
-20°C or -80°C. [4][5][8]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in Chloroform
This protocol details the steps to prepare a 10 mM stock solution of Y6 in chloroform.

Chloroform is a commonly used solvent for Y6.[7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Preparing_a_Stock_Solution_of_a_Small_Molecule_Inhibitor_SMI.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Preparing_Small_Molecule_Inhibitors_in_Cell_Culture_Experiments.pdf
https://pubmed.ncbi.nlm.nih.gov/22065231/
https://www.ossila.com/pages/what-are-y6-acceptors
https://www.ossila.com/pages/what-are-y6-acceptors
https://www.ossila.com/products/y6
https://www.ossila.com/products/y6
https://www.ossila.com/pages/what-are-y6-acceptors
https://www.ossila.com/products/y6
https://www.diva-portal.org/smash/get/diva2:1908822/FULLTEXT01.pdf
https://file.selleckchem.com/downloads/Inhibitor-Handling-Instructions-en.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Preparing_a_Stock_Solution_of_a_Small_Molecule_Inhibitor_SMI.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Preparing_Small_Molecule_Inhibitors_in_Cell_Culture_Experiments.pdf
https://file.selleckchem.com/downloads/Inhibitor-Handling-Instructions-en.pdf
https://www.diva-portal.org/smash/get/diva2:1908822/FULLTEXT01.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3.1. Materials and Equipment

Y6 powder

Anhydrous Chloroform (CHCl₃), high purity grade

Sterile, amber glass vials or microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Pipettes and sterile filter tips

Fume hood

3.2. Calculations

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Molecular Weight ( g/mol ) x Volume (mL)

For a 10 mM stock solution in 1 mL of chloroform:

Mass (mg) = 10 mM x 1451.93 g/mol x 0.001 L

Mass (mg) = 14.52 mg

3.3. Step-by-Step Procedure

Preparation: Before starting, ensure the workspace, particularly within a fume hood, is clean.

Allow the vial of Y6 powder to equilibrate to room temperature before opening to prevent

moisture condensation.

Weighing: Carefully weigh out 14.52 mg of Y6 powder using an analytical balance and

transfer it to a sterile amber vial.
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Dissolution: Add 1 mL of anhydrous chloroform to the vial containing the Y6 powder.

Mixing: Cap the vial securely and vortex the solution for 1-2 minutes until the compound is

fully dissolved.[4] If dissolution is slow, gentle sonication can be applied. Visually inspect the

solution to ensure no solid particles remain.

Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, aliquot the

stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile, amber

microcentrifuge tubes.[4][5][8]

Labeling: Clearly label each aliquot with the compound name (Y6), concentration (10 mM),

solvent (Chloroform), and the date of preparation.

Storage: Store the aliquots at -20°C or -80°C, protected from light.[4][5][8]

3.4. Preparation of Working Solutions

To prepare working solutions, thaw an aliquot of the stock solution at room temperature.[5]

Perform serial dilutions of the stock solution in the appropriate experimental solvent to achieve

the desired final concentrations.

Mandatory Visualizations
4.1. Experimental Workflow
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Diagram 1: Workflow for Preparing Y6 Stock Solution
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Caption: Workflow for preparing a Y6 stock solution.
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4.2. Conceptual Signaling Pathway

While Y6 is primarily used in materials science, small molecules are often developed as

inhibitors in biological signaling pathways. The following diagram illustrates a generic kinase

inhibitor pathway as a conceptual example.

Diagram 2: Conceptual Kinase Inhibition Pathway
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Caption: Conceptual inhibition of a kinase cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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